Fipronil Desulfinyl

Description

Fipronil-desulfinyl is a chemical compound related to the insecticide fipronil . Fipronil, a broad-spectrum insecticide belonging to the phenylpyrazole class, works by disrupting the central nervous system of insects . It achieves this by blocking the GABA~A~ receptor and glutamate-gated chloride channels, leading to hyperexcitation in the insect's nerves and muscles . Fipronil is used in products for flea control in pets, roach baits, and pest control for various crops and turf .

Fipronil-desulfinyl is a derivative of fipronil that forms through a photochemical reaction when fipronil is exposed to sunlight . Specifically, the trifluoromethylsulfinyl group on fipronil undergoes photoextrusion, resulting in the desulfinyl derivative . Research indicates that fipronil-desulfinyl exhibits similar or even increased neurotoxicity compared to fipronil itself . This is because desulfinylfipronil is not readily metabolized and remains highly active in blocking chloride channels .

The creation of fipronil-desulfinyl as a result of exposure to sunlight means that safety evaluations of fipronil must consider not only the original compound but also this environmental product . The compound 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethyl)-1H-pyrazole-3-carbonitrile is another name for Fipronil-desulfinyl .

• CAS No.: 205650-65-3
• Product Name: Fipronil Desulfinyl
• Molecular Formula: C12H4Cl2F6N4
• Molecular Weight: 389.08 g/mol
• IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrazole-3-carbonitrile
• Standard InChI: InChI=1S/C12H4Cl2F6N4/c13-5-1-4(11(15,16)17)2-6(14)9(5)24-10(22)8(12(18,19)20)7(3-21)23-24/h1-2H,22H2
• Standard InChIKey: JWKXVHLIRTVXLD-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)C(F)(F)F)N)Cl)C(F)(F)F
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)C(F)(F)F)N)Cl)C(F)(F)F
• Appearance: Pale Yellow Solid
• Purity: > 95%
• Synonyms: 5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethyl)-1H-pyrazole-3-carbonitrile; Desulfinylfipronil
• PubChem Compound: 22673275
• Last Modified: Aug 15 2023